Cas no 1206676-79-0 (tert-Butyl 5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate)

• Product Name: tert-Butyl 5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate
• CAS No: 1206676-79-0
• MF: C₂₁H₂₇NO₅
• MW: 373.442786455154
• CID: 1027075
• PubChem ID: 44228963
• Update Time: 2025-10-29

tert-Butyl 5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate
• tert-Butyl 5-(6-hydroxyphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate
• VRDVPJZTTBEMBK-UHFFFAOYSA-N
• tert-Butyl [5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate
• tert-butyl5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate
• 1206676-79-0
• [5-[6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxinan-5-yl]-carbamic acid tert-butyl ester
• AKOS015919429
• DTXSID20657954
• tert-butyl N-[5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate
• DB-299234
• [5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxinan-5-yl]-carbamic acid tert-butyl ester
• SCHEMBL2480740

• MDL： MFCD13184296
• Inchi： 1S/C21H27NO5/c1-19(2,3)27-18(24)22-21(12-25-20(4,5)26-13-21)16-8-6-15-11-17(23)9-7-14(15)10-16/h6-11,23H,12-13H2,1-5H3,(H,22,24)
• InChI Key： VRDVPJZTTBEMBK-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC(C2C=CC3C=C(C=CC=3C=2)O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 373.18892296g/mol
• Monoisotopic Mass: 373.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77Ų

Additional information on tert-Butyl 5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate

tert-Butyl 5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate: A Comprehensive Overview

tert-Butyl 5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate, also known by its CAS number 1206676-79-0, is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its naphthalene ring system, hydroxyl group, and the presence of a dioxane ring with a tert-butyl carbamate substituent. The combination of these structural elements contributes to its distinctive chemical properties and potential uses in fields such as pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of tert-butyl 5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate involves a multi-step process that typically begins with the preparation of the naphthol derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the naphthol moiety with high enantioselectivity. The subsequent formation of the dioxane ring is achieved through a Williamson ether synthesis approach, where the hydroxyl group on the naphthol acts as a nucleophile. Finally, the introduction of the tert-butyl carbamate group is accomplished via a nucleophilic substitution reaction, utilizing tert-butyl chloroformate as the carbamating agent.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated that tert-butyl 5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate can undergo various transformations to yield biologically active molecules. For instance, recent studies have shown that this compound can be converted into potent inhibitors of protein kinases, which are key targets in cancer therapy. The hydroxynaphthalene moiety provides a rigid aromatic framework that facilitates interactions with the active site of kinase enzymes.

In addition to its role in drug discovery, this compound has also found applications in agrochemicals. The dioxane ring and tert-butyl carbamate groups contribute to its stability under environmental conditions, making it suitable for use as a protective agent in crop protection formulations. Recent field trials have highlighted its effectiveness in preventing fungal infections in staple crops such as wheat and rice without adverse effects on non-target organisms.

The environmental impact of tert-butyl 5-(6-hydroxynaphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yliocarbamate has been a subject of recent research interest. Studies conducted under controlled laboratory conditions suggest that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This finding aligns with current regulatory requirements for sustainable chemical products and underscores its potential for eco-friendly applications.

From a structural perspective, the compound's naphthol derivative exhibits unique electronic properties due to the conjugation within the aromatic ring system. This feature has led to its exploration as a component in advanced materials such as organic light-emitting diodes (OLEDs). Recent breakthroughs in materials science have demonstrated that incorporating this compound into OLED architectures enhances device efficiency and stability by optimizing charge transport properties.

In conclusion, tert-butyl 5-(6-hydroxynaphthalen--79-yliocarbamate, with its CAS number 1206676--79-yliocarbamate, represents a multifaceted compound with diverse applications across various industries. Its structural complexity and functional versatility make it an invaluable tool for researchers and developers seeking innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing modern technologies and sustainable practices.